4-(2-Hydroxymethylphenyl)-2-methoxyphenol, 95%

• IUPAC Name: 4-[2-(hydroxymethyl)phenyl]-2-methoxyphenol
• InChI: InChI=1S/C14H14O3/c1-17-14-8-10(6-7-13(14)16)12-5-3-2-4-11(12)9-15/h2-8,15-16H,9H2,1H3
• InChI Key: PWBLPPAOGBYFPM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C2=CC=CC=C2CO)O
• Molecular Formula: C14H14O3
• DSSTOX Substance ID: DTXSID90685461
• Molecular Weight: 230.26 g/mol
• CAS RN: 1261950-47-3

Description

4-(2-Hydroxymethylphenyl)-2-methoxyphenol, 95% (4-HMP-2M), also known as 4-hydroxy-2-methoxybenzaldehyde, is an organic compound derived from the phenolic family. It is found in nature in various plants and is used in many applications in the chemical, pharmaceutical, and food industries. 4-HMP-2M is a colorless solid that is soluble in organic solvents and has a melting point of 96-98°C. It is a highly reactive compound and can be used as an intermediate in the synthesis of various other compounds.

Mechanism of Action

4-HMP-2M acts as a catalyst in the synthesis of various organic compounds. Its mechanism of action involves the formation of a carboxylic acid from the reaction of the hydroxyl group of 4-HMP-2M with the acid catalyst. This carboxylic acid then reacts with the other reactants to form the desired product.
Biochemical and Physiological Effects
4-HMP-2M has been shown to have various biochemical and physiological effects. In vitro studies have shown that it can inhibit the growth of certain bacteria and fungi. It has also been shown to have anti-inflammatory, antioxidant, and anti-cancer properties.

Advantages and Limitations for Lab Experiments

The advantages of using 4-HMP-2M in laboratory experiments include its low cost, easy availability, and high reactivity. It is also relatively safe to use, as it does not produce any toxic by-products. However, it is important to note that it is a highly reactive compound and should be handled with caution.

Future Directions

The future directions for 4-HMP-2M include further research into its biochemical and physiological effects. It is also important to investigate its potential applications in the pharmaceutical industry, such as the synthesis of new drugs. Additionally, further research into its mechanism of action and its use as an analytical reagent is also needed. Finally, it would be beneficial to explore the potential of 4-HMP-2M as a bioactive compound, as it has already been shown to have anti-inflammatory, antioxidant, and anti-cancer properties.

Synthesis Methods

4-HMP-2M can be synthesized through various methods. One of the most commonly used methods is the reaction of 2-hydroxybenzaldehyde with anhydrous methanol in the presence of a strong acid catalyst. This reaction is carried out at a temperature of 80-90°C for a few hours to obtain the desired product. Another method involves the reaction of 4-hydroxybenzaldehyde with dimethyl sulfoxide (DMSO) in the presence of a strong acid catalyst. The reaction is carried out at a temperature of 80-90°C for a few hours to obtain the desired product.

Scientific Research Applications

4-HMP-2M has been used in various scientific research applications. It is used as a reagent in the synthesis of various organic compounds and is also used as an intermediate in the synthesis of other compounds. It has been used in the synthesis of various pharmaceuticals, such as antifungal agents, antibiotics, and anti-inflammatory drugs. It is also used as an analytical reagent in the analysis of various organic compounds, such as amino acids, peptides, and proteins.